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Compound of Interest

Compound Name: Panosialin-1A

Cat. No.: B12679197

Essential Safety and Handling Guide for Panosialin-
1A

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Panosialin-IA. Panosialin-IA,
also known as Panosialin B, is an aryl sulfate produced by Streptomyces species.[1] It
functions as an enzyme inhibitor, demonstrating activity against acid phosphatase and various
glycoside hydrolases, including neuraminidase.[2] Due to its biological activity and
classification as a phenolic lipid, which can interact with biological membranes, proper handling
and personal protective equipment are essential to ensure laboratory safety.[3]

Chemical and Physical Properties

A summary of the known properties of Panosialin-l1A is provided below. This information is
critical for understanding its behavior and for taking appropriate safety precautions.
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Property Value Source
Molecular Formula C21H3608S2 PubChem[1]
Molecular Weight 480.6 g/mol PubChem[1]

(3-pentadecyl-5-
IUPAC Name sulfooxyphenyl) hydrogen PubChem[1]
sulfate

Panosialin B, BRN 2682664,
Synonyms Resorcinol, 5-pentadecyl-, PubChem[1]

disulfate (ester)

Appearance (Assumed) Crystalline solid N/A

(Assumed) Soluble in organic
Solubility solvents such as DMSO and N/A
ethanol

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Panosialin-1A.[4] The following table
outlines the minimum recommended PPE for handling this compound in a laboratory setting.[5]
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PPE Item Specification Rationale

. o To prevent skin contact with
Hand Protection Nitrile or neoprene gloves.
the compound.

Safety glasses with side
To protect eyes from splashes

Eye Protection shields or chemical splash
or aerosols.
goggles.
] A fully buttoned laboratory To protect skin and clothing
Body Protection o
coat. from contamination.

Use in a well-ventilated area or ) )
) To prevent inhalation of the
a chemical fume hood. A ) o
. ) i ) compound, especially if itis in
Respiratory Protection respirator may be required for _
) N ] powdered form or if aerosols
handling large quantities or if
are generated.
aerosols are generated.

Operational and Disposal Plans

A clear and systematic approach to handling and disposing of Panosialin-IA is crucial for
maintaining a safe laboratory environment.

Experimental Workflow

The following diagram illustrates a typical workflow for handling Panosialin-lA in a research

setting.
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Caption: Experimental workflow for handling Panosialin-IA.
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Disposal Plan

All waste materials contaminated with Panosialin-lA should be considered hazardous waste.

» Solid Waste: Collect all contaminated solid waste, such as gloves, pipette tips, and weighing
paper, in a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all liquid waste containing Panosialin-1A in a designated, sealed, and
clearly labeled hazardous waste container. Do not pour down the drain.

o Disposal: All hazardous waste must be disposed of following your institution's and local
environmental regulations.

Experimental Protocols
General Handling and Storage

o Storage: Store Panosialin-l1A in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials.

» Weighing: To minimize inhalation exposure, weigh the solid compound in a chemical fume
hood or a ventilated balance enclosure.

e Solution Preparation: When preparing solutions, add the solvent to the pre-weighed
Panosialin-1A slowly to avoid splashing.

Mechanism of Action: Enzyme Inhibition

Panosialin-lA acts as an inhibitor of enzymes such as acid phosphatase and neuraminidase.
[2] The following diagram illustrates a simplified signaling pathway of enzyme inhibition.
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Caption: Simplified diagram of Panosialin-lA's enzyme inhibition mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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